3-Anilino-2-(2-chloroacetyl)acrylonitrile
Overview
Description
3-Anilino-2-(2-chloroacetyl)acrylonitrile (3-ACAN) is an organic compound that is used in various scientific and industrial processes. It is a versatile compound that is used for its unique properties, such as its ability to form polymers and its reactivity towards other compounds. 3-ACAN is widely used in the synthesis of polymers, pharmaceuticals, and other products.
Scientific Research Applications
3-Anilino-2-(2-chloroacetyl)acrylonitrile is used in a variety of scientific research applications, including the synthesis of polymers, pharmaceuticals, and other products. It is also used to study the properties of polymers and to investigate the structure and reactivity of organic molecules. Additionally, 3-Anilino-2-(2-chloroacetyl)acrylonitrile has been used to study the mechanisms of drug action and to develop new drugs.
Mechanism of Action
The mechanism of action of 3-Anilino-2-(2-chloroacetyl)acrylonitrile is not fully understood. It is believed that the compound reacts with other molecules to form polymers, which can then interact with other molecules in a variety of ways. Additionally, 3-Anilino-2-(2-chloroacetyl)acrylonitrile can interact with enzymes and other proteins, which can lead to changes in the structure and function of these proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Anilino-2-(2-chloroacetyl)acrylonitrile are not fully understood. However, it is believed that the compound can interact with proteins and enzymes, leading to changes in their structure and function. Additionally, 3-Anilino-2-(2-chloroacetyl)acrylonitrile can interact with other molecules, leading to changes in their structure and reactivity.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Anilino-2-(2-chloroacetyl)acrylonitrile in laboratory experiments include its availability, low cost, and wide range of applications. Additionally, 3-Anilino-2-(2-chloroacetyl)acrylonitrile is relatively stable and easy to handle. However, there are some limitations to using 3-Anilino-2-(2-chloroacetyl)acrylonitrile, such as its tendency to react with other compounds and its limited solubility in water.
Future Directions
Future research on 3-Anilino-2-(2-chloroacetyl)acrylonitrile could focus on developing new methods of synthesis, exploring its biochemical and physiological effects, and investigating its potential applications in industry and medicine. Additionally, further research could be conducted on the mechanism of action of 3-Anilino-2-(2-chloroacetyl)acrylonitrile and its interactions with other molecules. Finally, research could be conducted on the environmental impact of 3-Anilino-2-(2-chloroacetyl)acrylonitrile, as well as its potential toxicity.
Synthesis Methods
3-Anilino-2-(2-chloroacetyl)acrylonitrile can be synthesized by a variety of methods, including the reaction of aniline with 2-chloroacetonitrile. This reaction is typically conducted in a two-step process, with the first step involving the formation of an intermediate compound, 2-chloro-3-anilinoacrylonitrile. This intermediate compound is then reacted with an acid catalyst to form 3-Anilino-2-(2-chloroacetyl)acrylonitrile. The reaction is typically conducted in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants.
properties
IUPAC Name |
(2Z)-2-(anilinomethylidene)-4-chloro-3-oxobutanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c12-6-11(15)9(7-13)8-14-10-4-2-1-3-5-10/h1-5,8,14H,6H2/b9-8- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZWOZDHDRPGNNZ-HJWRWDBZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC=C(C#N)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N/C=C(/C#N)\C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Anilino-2-(2-chloroacetyl)acrylonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Fluoro-2-[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]oxypyrimidine](/img/structure/B2792648.png)
![2-Bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzoic acid](/img/structure/B2792649.png)
![N-(2-methoxybenzyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide](/img/structure/B2792655.png)
![N-[5-(4-chlorophenyl)-1,2,4-thiadiazol-3-yl]-2-[(3-cyano-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinolin-2-yl)sulfanyl]acetamide](/img/structure/B2792660.png)
![N-(4-(benzo[d]thiazol-2-yl)phenyl)-3-(methylsulfonyl)benzamide](/img/structure/B2792663.png)
![2-(3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-(methylthio)phenyl)acetamide](/img/structure/B2792667.png)
![3-Benzyl-8-(tetrahydrofuran-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B2792669.png)
![3-Methyl-1-{[4-(pentyloxy)naphthalen-1-yl]sulfonyl}piperidine](/img/structure/B2792671.png)